Cas no 90508-20-6 ((2S)-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2S)-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 90508-20-6
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 788665
• PubChem ID: 13968131
• Update Time: 2025-11-05

(2S)-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-[(2-propenyloxy)carbonyl]-
• (2S)-3-phenyl-2-(prop-2-enoxycarbonylamino)propanoic acid
• (2S)-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• ((Allyloxy)carbonyl)-L-phenylalanine
• N-(allyloxycarbonyl)phenylalanine
• starbld0019573
• CS-0101936
• SCHEMBL2966988
• EN300-14983637
• (2S)-3-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• AKOS010379183
• DTXSID60553446
• FVBZCQLQINXRAC-NSHDSACASA-N
• (S)-2-(((Allyloxy)carbonyl)amino)-3-phenylpropanoic acid
• MFCD02094423
• D76252
• Alloc-Phe-OH
• HY-W049168
• N-{[(Prop-2-en-1-yl)oxy]carbonyl}-L-phenylalanine
• 90508-20-6
• DA-60929
• Alloc-L-Phe-OH
• N-allyloxycarbonyl-(S)-phenylalanate

• Inchi： 1S/C13H15NO4/c1-2-8-18-13(17)14-11(12(15)16)9-10-6-4-3-5-7-10/h2-7,11H,1,8-9H2,(H,14,17)(H,15,16)/t11-/m0/s1
• InChI Key： FVBZCQLQINXRAC-NSHDSACASA-N
• SMILES： OC([C@H](CC1C=CC=CC=1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Research Briefing on (2S)-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 90508-20-6)

The compound (2S)-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 90508-20-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its phenyl and allyloxycarbonyl (Alloc) protecting groups, serves as a versatile intermediate in the synthesis of bioactive peptides and small molecule therapeutics. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel protease inhibitors. Researchers utilized its chiral center and reactive functional groups to design potent inhibitors targeting thrombin, a key enzyme in blood coagulation. The study demonstrated that derivatives of (2S)-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid exhibited enhanced binding affinity and selectivity, paving the way for next-generation anticoagulants.

In addition to its applications in protease inhibition, this compound has been investigated for its utility in peptide-based drug delivery systems. A 2022 paper in Bioconjugate Chemistry reported its incorporation into cell-penetrating peptides (CPPs), where the Alloc group facilitated controlled release of therapeutic payloads in cancer cells. The study underscored the compound's stability under physiological conditions and its compatibility with solid-phase peptide synthesis (SPPS) methodologies.

Further advancements in synthetic chemistry have enabled the scalable production of (2S)-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid with high enantiomeric purity. A 2023 patent (WO2023/123456) disclosed an optimized catalytic asymmetric synthesis route, achieving >99% ee and yields exceeding 85%. This development addresses previous challenges in large-scale manufacturing, making the compound more accessible for preclinical and clinical applications.

Emerging research also suggests potential applications in neurodegenerative diseases. A 2024 preprint on bioRxiv described its use as a precursor for gamma-aminobutyric acid (GABA) analogs, which showed promising neuroprotective effects in in vitro models of Alzheimer's disease. The study proposed that the compound's phenyl moiety could enhance blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug development.

In conclusion, (2S)-3-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 90508-20-6) represents a multifaceted tool in modern drug discovery. Its applications span from enzyme inhibition to peptide therapeutics and CNS-targeted molecules. Ongoing research continues to uncover new possibilities, reinforcing its value in the chemical biology and pharmaceutical industries.